Cas no 1261454-23-2 (3-(2'-(Difluoromethyl)-5'-hydroxyphenyl)propionaldehyde)

• Product Name: 3-(2'-(Difluoromethyl)-5'-hydroxyphenyl)propionaldehyde
• CAS No: 1261454-23-2
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 4985812
• Update Time: 2025-10-28

3-(2'-(Difluoromethyl)-5'-hydroxyphenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-(Difluoromethyl)-5'-hydroxyphenyl)propionaldehyde

• Inchi： 1S/C10H10F2O2/c11-10(12)9-4-3-8(14)6-7(9)2-1-5-13/h3-6,10,14H,1-2H2
• InChI Key： YACYTFGJCDOGRB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CCC=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Additional information on 3-(2'-(Difluoromethyl)-5'-hydroxyphenyl)propionaldehyde

3-(2'-(Difluoromethyl)-5'-hydroxyphenyl)propionaldehyde: A Comprehensive Overview

3-(2'-(Difluoromethyl)-5'-hydroxyphenyl)propionaldehyde, identified by the CAS number 1261454-23-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a difluoromethyl group and a hydroxyl group on the aromatic ring, has garnered attention due to its potential applications in drug discovery and material science.

The molecular structure of 3-(2'-(Difluoromethyl)-5'-hydroxyphenyl)propionaldehyde comprises a phenyl ring substituted with a difluoromethyl group at the 2' position and a hydroxyl group at the 5' position. The aldehyde functional group is attached to the phenyl ring via a three-carbon chain, which introduces flexibility and reactivity into the molecule. This structural arrangement makes it a versatile building block for synthesizing more complex molecules with tailored properties.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in the development of novel pharmaceutical agents targeting specific biological pathways. The presence of the aldehyde group allows for easy modification, enabling the creation of derivatives with enhanced bioavailability and selectivity. Additionally, the hydroxyl group on the aromatic ring can participate in hydrogen bonding, which is crucial for interactions with biological targets.

In terms of synthesis, 3-(2'-(Difluoromethyl)-5'-hydroxyphenyl)propionaldehyde can be prepared through a variety of methods, including Friedel-Crafts alkylation and subsequent oxidation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions has been a focus of recent research to improve yield and reduce costs associated with large-scale production.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 78°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions. Furthermore, its stability under normal storage conditions ensures that it can be handled without special precautions.

From an environmental perspective, understanding the fate and transport of 3-(2'-(Difluoromethyl)-5'-hydroxyphenyl)propionaldehyde is essential for assessing its potential impact on ecosystems. Studies have shown that it undergoes biodegradation under aerobic conditions, with microbial activity playing a key role in its transformation into less harmful byproducts. This information is critical for regulatory agencies evaluating its safety for industrial use.

In conclusion, 3-(2'-(Difluoromethyl)-5'-hydroxyphenyl)propionaldehyde (CAS No. 1261454-23-2) is a compound with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings.